3-Hydroxyphenylacetic acid
3-Hydroxyphenylacetic acid
3-hydroxyphenylacetic acid is a monocarboxylic acid that is phenylacetic acid in which the hydrogen at position 3 on the benzene ring is replaced by a hydroxy group. It has a role as a human xenobiotic metabolite. It is a monocarboxylic acid and a member of phenols. It is functionally related to an acetic acid. It is a conjugate acid of a 3-hydroxyphenylacetate.
3-Hydroxyphenylacetic acid is a natural product found in Homo sapiens, Rhizoctonia solani, and other organisms with data available.
3-Hydroxyphenylacetic acid is a natural product found in Homo sapiens, Rhizoctonia solani, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
621-37-4
VCID:
VC20794621
InChI:
InChI=1S/C8H8O3/c9-7-3-1-2-6(4-7)5-8(10)11/h1-4,9H,5H2,(H,10,11)
SMILES:
C1=CC(=CC(=C1)O)CC(=O)O
Molecular Formula:
C8H8O3
Molecular Weight:
152.15 g/mol
3-Hydroxyphenylacetic acid
CAS No.: 621-37-4
Cat. No.: VC20794621
Molecular Formula: C8H8O3
Molecular Weight: 152.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 3-hydroxyphenylacetic acid is a monocarboxylic acid that is phenylacetic acid in which the hydrogen at position 3 on the benzene ring is replaced by a hydroxy group. It has a role as a human xenobiotic metabolite. It is a monocarboxylic acid and a member of phenols. It is functionally related to an acetic acid. It is a conjugate acid of a 3-hydroxyphenylacetate. 3-Hydroxyphenylacetic acid is a natural product found in Homo sapiens, Rhizoctonia solani, and other organisms with data available. |
|---|---|
| CAS No. | 621-37-4 |
| Molecular Formula | C8H8O3 |
| Molecular Weight | 152.15 g/mol |
| IUPAC Name | 2-(3-hydroxyphenyl)acetic acid |
| Standard InChI | InChI=1S/C8H8O3/c9-7-3-1-2-6(4-7)5-8(10)11/h1-4,9H,5H2,(H,10,11) |
| Standard InChI Key | FVMDYYGIDFPZAX-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)O)CC(=O)O |
| Canonical SMILES | C1=CC(=CC(=C1)O)CC(=O)O |
| Melting Point | 129 °C |
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